2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• CAS No.: 1432491-43-4
• Molecular Formula: C11H17BO2
• Molecular Weight: 192.06 g/mol
• IUPAC Name: 2-(2-cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C11H17BO2/c1-10(2)11(3,4)14-12(13-10)8-7-9-5-6-9/h9H,5-6H2,1-4H3
• Standard InChI Key: MCMLWIQRCZRVNH-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C#CC2CC2
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C#CC2CC2

Introduction

Chemical Properties and Structure

2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exists as a colorless solid under standard conditions, a physical state that facilitates its handling and incorporation into reaction sequences. The compound's molecular framework consists of a cyclopropyl group attached to a carbon-carbon triple bond, which is directly connected to a boron atom. This boron atom is further stabilized by incorporation into a five-membered 1,3,2-dioxaborolane ring derived from pinacol (2,3-dimethyl-2,3-butanediol). The tetramethyl substitution pattern on the dioxaborolane ring introduces steric hindrance around the boron center, contributing to the compound's chemical stability while still maintaining its synthetic utility.

The structural characteristics of this compound significantly influence its reactivity patterns. The alkyne moiety serves as a rigid, linear connector between the cyclopropyl group and the boronic ester portion, positioning these functional groups at a fixed distance and orientation from each other. This geometric constraint impacts the compound's interactions with reaction partners and catalysts. The carbon-carbon triple bond is electron-rich and can participate in various addition reactions, while the boronic ester group contains a Lewis acidic boron center capable of engaging in transmetalation processes and nucleophilic substitutions. The cyclopropyl group's unique electronic properties, resulting from its strained ring system, further modulate the reactivity of the adjacent alkyne unit.

Nuclear magnetic resonance (NMR) spectroscopy provides valuable insights into the structural features of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The proton NMR spectrum exhibits a characteristic singlet at δ 1.19 ppm corresponding to the twelve equivalent protons of the four methyl groups on the dioxaborolane ring. The cyclopropyl protons appear at significantly upfield positions (around δ 0.75-0.73 ppm) due to the anisotropic shielding effect typical of cyclopropyl groups. This spectroscopic profile serves as a diagnostic tool for confirming the structural integrity of the compound and monitoring its participation in reactions.

The molecular formula of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane corresponds to C11H17BO2, reflecting its composition of carbon, hydrogen, boron, and oxygen atoms. This molecular composition results in specific physical properties including solubility characteristics, with the compound showing good solubility in common organic solvents such as chloroform, dichloromethane, tetrahydrofuran, and toluene. These solubility properties facilitate its incorporation into diverse reaction media for synthetic applications. The compound's relatively low polarity, attributed to its predominantly hydrocarbon framework, influences its chromatographic behavior and extraction properties during purification processes.

Synthesis Methods

The synthesis of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process beginning with cyclopropylacetylene as a key starting material. One established synthetic route utilizes lithiation of cyclopropylacetylene followed by boronation with an appropriate boron electrophile. In this approach, cyclopropylacetylene is treated with n-butyllithium at low temperature (typically -78°C) in tetrahydrofuran to generate the corresponding lithium acetylide intermediate. This highly nucleophilic species then reacts with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (a pinacol borate electrophile) to form the desired alkynylboronate product. The reaction sequence typically proceeds with high yields, especially when conducted under anhydrous conditions and with careful temperature control.

An alternative synthetic pathway involves catalytic dehydrogenative borylation of cyclopropylacetylene using zinc-based catalysts. Research has demonstrated that certain zinc hydride precatalysts can effectively mediate the direct borylation of terminal alkynes with pinacolborane (HBpin). In a specific example, a reaction catalyzed by a CBG zinc alkynyl complex (identified as compound II in the literature) results in the formation of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane with excellent yields. This catalytic approach represents a more atom-economical synthesis route as it avoids the use of stoichiometric strong bases and proceeds under relatively mild conditions. The reaction likely involves a zinc-carbon/boron-hydrogen bond metathesis mechanism, as evidenced by spectroscopic studies that track the disappearance of alkynyl "C≡C–H" and Zn–H resonances during the catalytic cycle.

The synthesis of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can also be approached through copper-catalyzed borylation methodologies, which have gained prominence in recent years due to their functional group tolerance and operational simplicity. These methods typically employ a copper catalyst system in combination with a base and a boron source such as bis(pinacolato)diboron (B2pin2). The copper catalyst facilitates the formation of a copper-acetylide intermediate from cyclopropylacetylene, which subsequently undergoes transmetalation with the boron reagent to yield the desired alkynylboronate product. This approach is advantageous when working with sensitive functional groups that might be incompatible with strongly basic lithiation conditions.

The purification of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves standard techniques such as column chromatography on silica gel using appropriate solvent systems. The compound's stability allows for conventional isolation procedures without significant decomposition, although exposure to strongly acidic or basic conditions should be avoided to prevent degradation of the boronic ester moiety. Spectroscopic analysis, particularly NMR spectroscopy, provides crucial information for verifying the successful synthesis of the target compound. The characteristic NMR signals, including the singlet at δ 1.19 ppm for the pinacol methyl groups and the distinctive cyclopropyl proton resonances around δ 0.75-0.73 ppm, serve as reliable markers for confirming the structural integrity of the synthesized product.

Applications in Research and Industry

2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has emerged as a valuable synthetic intermediate in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's unique combination of functionalities—cyclopropyl, alkyne, and boronic ester—provides multiple handles for further transformations, making it an attractive building block for constructing complex molecular architectures. In medicinal chemistry, derivatives containing the cyclopropylethynyl moiety have shown potential in the development of enzyme inhibitors targeting various disease pathways. For instance, compounds featuring similar structural elements have been explored in the context of kinase inhibition, relevant to the treatment of diseases such as human African trypanosomiasis. The boronic ester functionality can serve as a masked form of various other groups through appropriate transformations, enabling the synthesis of diversely functionalized drug candidates.

In organic synthesis, 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane participates in numerous carbon-carbon and carbon-heteroatom bond-forming reactions that are central to building molecular complexity. The boronic ester group can undergo Suzuki-Miyaura cross-coupling reactions with aryl and vinyl halides, providing access to cyclopropylethynyl-substituted aromatic and olefinic compounds. Similarly, the alkyne moiety can participate in copper-catalyzed azide-alkyne cycloadditions (click chemistry), Sonogashira couplings, and various other transition metal-catalyzed transformations. The cyclopropyl group, known for its unique reactivity patterns including ring-opening processes, adds another dimension of synthetic utility. These diverse reaction pathways make 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane a versatile platform for accessing structurally diverse compounds with applications in materials science, agrochemicals, and pharmaceutical research.

The applications of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extend to materials science, where it can serve as a precursor for the synthesis of functionalized conjugated systems with potential applications in organic electronics and photovoltaics. The rigid alkyne linkage provides structural linearity and extended π-conjugation, properties that are desirable in the design of molecular wires, sensors, and other electronic materials. The boronic ester functionality facilitates controlled polymerization processes through iterative cross-coupling strategies, enabling the synthesis of well-defined oligomers and polymers with precise structural control. Additionally, the cyclopropyl group can introduce specific conformational constraints and electronic effects that influence the material's optical and electronic properties.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy serves as a primary tool for characterizing 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, providing detailed structural information about this complex molecule. The proton (1H) NMR spectrum of the compound, typically recorded in deuterated chloroform (CDCl3) at 400 MHz, exhibits distinctive signal patterns that confirm its structural features. Most notably, a strong singlet appears at δ 1.19 ppm, corresponding to the twelve equivalent protons of the four methyl groups in the tetramethyl-1,3,2-dioxaborolane ring. The cyclopropyl protons generate signals in the upfield region around δ 0.75-0.73 ppm, reflecting the characteristic shielding effect associated with the cyclopropane ring system. This spectroscopic profile aligns with the expected structure of the compound and provides a reliable means of verifying its identity and purity in synthetic procedures.

Boron-11 (11B) NMR spectroscopy offers additional structural insights by probing the electronic environment of the boron atom in 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The 11B NMR spectrum typically displays a single peak in the range of 20-30 ppm, consistent with the presence of a sp2-hybridized boron atom within a dioxaborolane ring system. The exact chemical shift value provides information about the degree of Lewis acidity at the boron center, which influences the compound's reactivity in various transformations. The relatively sharp nature of this signal indicates rapid quadrupolar relaxation, characteristic of symmetrical boron environments such as those in pinacol boronic esters. This spectroscopic feature aids in distinguishing 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane from other organoboron compounds and monitoring its participation in chemical reactions.

Carbon-13 (13C) NMR spectroscopy complements the structural information provided by 1H and 11B NMR, revealing the carbon framework of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The spectrum typically includes resonances for the quaternary carbons of the pinacol moiety (around 83-85 ppm), the methyl carbons (around 24-25 ppm), and the distinct signals for the cyclopropyl and alkyne carbons. The alkyne carbons generate signals in the characteristic downfield region (approximately 80-100 ppm), with the carbon directly bonded to boron often appearing as a broad, sometimes undetectable signal due to quadrupolar relaxation effects from the adjacent boron nucleus. The cyclopropyl carbon signals typically appear in the upfield region (0-10 ppm), consistent with the shielding effects observed in cyclopropane systems. This comprehensive carbon framework analysis confirms the structural integrity of the synthesized compound.

Infrared (IR) spectroscopy provides valuable insights into the functional group composition of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The IR spectrum typically exhibits characteristic absorption bands associated with the key structural features of the molecule. The carbon-carbon triple bond (alkyne) generates a distinctive stretching vibration around 2100-2200 cm-1, though this may be of low intensity due to the limited polarity of the internal alkyne. The B-O bonds of the dioxaborolane ring produce absorption bands in the 1300-1350 cm-1 region, while the C-O bonds contribute signals around 1050-1150 cm-1. The cyclopropyl group may be identified by characteristic absorption patterns in the 3000-3100 cm-1 range for the C-H stretching vibrations. These spectroscopic features collectively provide a fingerprint for 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, facilitating its identification and purity assessment in research and industrial settings.

Comparative Analysis with Related Compounds

2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane shares structural similarities with other cyclopropyl-containing boronic esters, such as 2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, but differs in the presence of the alkyne linkage between the cyclopropyl group and the boronic ester moiety. This structural difference significantly impacts the compound's reactivity profile and applications. While 2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a direct connection between the cyclopropyl group and the boron atom, the insertion of an alkyne unit in 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane introduces spatial separation and electronic modulation. This structural variation results in distinct behavior in coupling reactions, with the alkyne-containing compound offering additional sites for functionalization and expanded conjugation possibilities. The comparative analysis of these related compounds provides valuable insights into structure-reactivity relationships in organoboron chemistry.

The incorporation of cyclopropyl groups in various molecular scaffolds has been explored for modulating pharmacological properties and selectivity profiles of bioactive compounds. For instance, research on pyrazolo[1,5-b]pyridazine derivatives has demonstrated that substitution with cyclopropyl groups can significantly influence selectivity for target enzymes over human kinases such as GSK-3β and CDK-2. In particular, compound 10n, featuring a cyclopropyl group at the R1 position, exhibited reduced potency against human kinases while maintaining reasonable activity against the parasite target T. b. brucei. This selectivity advantage parallels the potential utility of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in pharmaceutical development, where the cyclopropyl moiety could serve as a structural element for fine-tuning biological activity and selectivity.

When compared to other alkynylboronic esters lacking the cyclopropyl group, 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane demonstrates unique reactivity patterns influenced by the strained ring system. The cyclopropyl group introduces conformational constraints and electronic effects that modulate the reactivity of the adjacent alkyne unit and, indirectly, the properties of the boronic ester functionality. These effects can be leveraged in selective transformations where conventional alkynylboronic esters might exhibit different reactivity or selectivity profiles. The comparative study of various alkynylboronic esters highlights the structural versatility of this compound class and underscores the specific advantages conferred by the cyclopropyl substituent in 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

The synthesis pathways for 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane share commonalities with those employed for related organoboron compounds but also feature specific adaptations necessitated by the unique structural elements. While the preparation of many boronic esters involves lithiation-borylation sequences or catalytic borylation approaches, the synthesis of 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane requires careful consideration of the cyclopropyl group's sensitivity to strongly basic or acidic conditions. Comparative analysis of synthetic methodologies across related compounds reveals the importance of reaction condition optimization for achieving high yields and selectivity in the preparation of functionalized organoboron compounds. This knowledge transfer between structurally related compounds facilitates the development of efficient synthetic routes for accessing novel derivatives with potential applications in various research areas.